Cas no 590-26-1 ((Z)-1,2-diiodoethene)

• Product Name: (Z)-1,2-diiodoethene
• CAS No: 590-26-1
• MF: C₂H₂I₂
• MW: 279.846225261688
• CID: 1615462
• PubChem ID: 5463341
• Update Time: 2025-04-21

(Z)-1,2-diiodoethene Chemical and Physical Properties

Names and Identifiers

• (Z)-1,2-diiodoethene
• (Z)-1,2-Diiodoethylene
• ethene, 1,2-diiodo-, (Z)-
• cis-1,2-Diiodoethylene
• cis-1,2-diiodoethene
• DTXSID701031978
• cis-1.2-Dijod-athylen
• 590-26-1
• SCHEMBL5178147
• (Z)-CHI=CHI

• Inchi： 1S/C2H2I2/c3-1-2-4/h1-2H/b2-1-
• InChI Key： CVOGMKGEVNGRSK-UPHRSURJSA-N
• SMILES： I/C=C\I

Computed Properties

• Exact Mass: 279.82366
• Monoisotopic Mass: 279.82460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 19.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 3.0625
• Melting Point: -14°C
• Boiling Point: 181.04°C (rough estimate)
• Refractive Index: 1.7179 (estimate)
• PSA: 0